Cas no 16196-32-0 (Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-)

• Product name: Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-
• CAS No: 16196-32-0
• MF: C₁₅H₂₀O
• MW: 216.3187
• CID: 188133
• PubChem ID: 11106791

Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-
• [S,(+)]-2,2,3-Trimethyl-3α-(4-methylphenyl)cyclopentanone
• (+)-a-Cuparenone
• (+)-Cuparenone
• (S)-(+)-a-Cuparenone
• a-Cuparenone
• Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (S)-
• Cyclopentanone,2,2,3-trimethyl-3-p-tolyl-, (S)-(+)- (8CI)
• (3S)-2,2,3-trimethyl-3-(4-methylphenyl)cyclopentan-1-one
• 16196-32-0
• [S,(+)]-2,2,3-Trimethyl-3alpha-(4-methylphenyl)cyclopentanone

• Inchi： InChI=1S/C15H20O/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(15,2)3/h5-8H,9-10H2,1-4H3/t15-/m0/s1
• InChI Key： CYQNNBVTDFXXHX-HNNXBMFYSA-N
• SMILES： CC1(C)[C@](C)(C2=CC=C(C)C=C2)CCC1=O

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07